Cas no 1082750-49-9 (6-(trifluoromethyl)quinolin-3-amine)

• Product Name: 6-(trifluoromethyl)quinolin-3-amine
• CAS No: 1082750-49-9
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD26406712
• CID: 1006533
• PubChem ID: 71741536
• Update Time: 2025-04-20

6-(trifluoromethyl)quinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)quinolin-3-amine
• AMY26310
• 6-(Trifluoromethyl)-3-quinolinamine
• SB70457
• AKOS025146706
• 1082750-49-9
• AS-30858
• DB-229447
• DTXSID30857140
• MFCD26406712
• 6-(trifluoromethyl)quinolin-3-amine, 97%
• CS-0201254

• MDL： MFCD26406712
• Inchi： 1S/C10H7F3N2/c11-10(12,13)7-1-2-9-6(3-7)4-8(14)5-15-9/h1-5H,14H2
• InChI Key： BEYOSZHIAWYERF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(=CC(=CN=2)N)C=1)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Monoisotopic Mass: 212.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų